Cas no 365542-95-6 (ethyl 2-[2-(3,5-dihydroxyphenyl)ethyl]-4,6-dihydroxy-benzoate)

• Product Name: ethyl 2-[2-(3,5-dihydroxyphenyl)ethyl]-4,6-dihydroxy-benzoate
• CAS No: 365542-95-6
• MF: C₁₇H₁₈O₆
• MW: 318.321225643158
• CID: 1476208
• PubChem ID: 46735331
• Update Time: 2025-04-21

ethyl 2-[2-(3,5-dihydroxyphenyl)ethyl]-4,6-dihydroxy-benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[2-(3,5-dihydroxyphenyl)ethyl]-4,6-dihydroxy-benzoate
• Benzoic a<wbr>
• Ethyl 2-[2-(3,5-dihydroxyphenyl)ethyl]-4,6-dihydroxybenzoate
• LogP
• 365542-95-6
• AKOS017343351
• MFCD12546726
• Ethyl 2-(3,5-dihydroxyphenethyl)-4,6-dihydroxybenzoate
• 2-[2-(3,5-Dihydroxy-phenyl)-ethyl]-4,6-dihydroxy-benzoic acid ethyl ester

• Inchi： 1S/C17H18O6/c1-2-23-17(22)16-11(7-14(20)9-15(16)21)4-3-10-5-12(18)8-13(19)6-10/h5-9,18-21H,2-4H2,1H3
• InChI Key： KBMZFZTZHDZAGM-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(=CC(=CC=1CCC1C=C(C=C(C=1)O)O)O)O)=O

Computed Properties

• Exact Mass: 318.11034
• Monoisotopic Mass: 318.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107A^2
• XLogP3: 3.5

Experimental Properties

• Density: 1.378
• Boiling Point: 568.181°C at 760 mmHg
• Flash Point: 209.682°C
• Refractive Index: 1.649
• PSA: 107.22